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Compound of Interest

Compound Name: Potassium fluoride dihydrate

Cat. No.: B081075

An In-depth Overview of CAS No. 13455-21-5 for Scientific and Pharmaceutical Applications

This technical guide provides a comprehensive overview of Potassium Fluoride Dihydrate
(KF-2H20), a compound of significant interest in chemical synthesis and drug development.
The document details its chemical and physical properties, experimental protocols for its
synthesis, and its applications as a catalyst and fluorinating agent, tailored for researchers,
scientists, and drug development professionals.

Chemical Identification and Properties

Potassium Fluoride Dihydrate is an inorganic salt that appears as a white, crystalline, or
powdered solid.[1][2][3] It is known for its hygroscopic nature, meaning it readily absorbs
moisture from the air.[2][4][5] The dihydrate form indicates that each formula unit of potassium
fluoride is associated with two water molecules.[6]

CAS Number: 13455-21-5[1][2][4][6][7][8]

Table 1: Chemical Identifiers for Potassium Fluoride Dihydrate
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Identifier Value Citations

Molecular Formula KF-2H20 [11161[7]

Molecular Weight 94.13 g/mol [L10719]

EC Number 232-151-5 [7][10]
MZFXHSQFQLKKFD-

InChl Key [41[6][7]
UHFFFAOYSA-M

SMILES [F-].[K+].[H]O[H].[H]O[H] [4117]

Table 2: Physical and Chemical Properties

Property Value Citations
White crystals, chunks, or

Appearance [11121[71
powder

Melting Point 41 °C (105.8 °F) [LI[4151[7]

Boiling Point 1505 °C (Anhydrous) [4]

Density 2.454 g/cm3 [4]

- Soluble in water; Insoluble in

Solubility [L][2][3][11]
ethanol

Sensitivity Hygroscopic [21[41[5]

Synthesis and Experimental Protocols

The primary method for preparing potassium fluoride involves the neutralization of a potassium
base with hydrofluoric acid.[3][11][12]

This protocol is based on methods described in chemical literature for laboratory-scale

synthesis.[3][12]

e Reaction Setup: The reaction should be conducted in a container made of platinum or a

resistant polymer such as polyvinyl chloride (PVC), as hydrofluoric acid and potassium
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fluoride solutions can corrode glass and ceramics.[3][11]

» Neutralization: Slowly add a stoichiometric amount of hydrofluoric acid (HF) to a solution of
potassium carbonate (K2COs). The reaction proceeds as follows: K2COs + 2HF - 2KF +
H20 + CO2

e pH and Concentration Control: The reaction endpoint and final concentration should be
carefully controlled. According to one patented method, the final concentration of the
potassium fluoride aqueous solution is maintained between 20% and 60%, with a final pH
value between 6 and 13.[3]

o Crystallization: The resulting potassium fluoride solution is settled and filtered.[3] To induce
crystallization, the solution is cooled to a temperature between -20°C and 40°C. An inducer,
such as a water-absorbing substance or seed crystals, may be added to facilitate rapid
crystallization.[3]

o Hydrate Formation: The crystallized solution is allowed to stand or is frozen to ensure the
crystals fully absorb water, forming the dihydrate.[3]

« |solation: The final Potassium Fluoride Dihydrate crystals are isolated from the solution via
filtration or centrifugation and then dried.[3]

Reaction

Hydrofluoric Acid Processing
(HF)

PVC or Platinum Reactor ”»m» Standing / Freezing

(Formation of Dihydrate)

Neutralization & Crystallization _ | cooling & Seeding
pH Control (6-13) (-20°C to 40°C)

Workflow for Synthesis of Potassium Fluoride Dihydrate

Fitration / Centrfugation || Final Product Potassium Fluoride
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Caption: General workflow for the synthesis of Potassium Fluoride Dihydrate.

Applications in Pharmaceutical and Chemical
Synthesis
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Potassium fluoride is a cornerstone reagent in modern pharmaceutical manufacturing and
organic chemistry, primarily serving as a catalyst and a potent fluorinating agent.[13][14][15]

The introduction of fluorine atoms into organic molecules can significantly enhance their
pharmacological properties, including metabolic stability, bioavailability, and binding affinity.[14]
[16] KF serves as a safe and effective source of fluoride ions for these transformations.[13][14]

o Finkelstein & Halex Reactions: KF is widely used to convert chlorocarbons and other alkyl
halides into fluorocarbons.[4][12] The Finkelstein reaction (for alkyl halides) and the Halex
reaction (for aryl chlorides) are fundamental processes in the synthesis of fluorinated active
pharmaceutical ingredients (APIs).[12] These reactions are typically performed in polar
aprotic solvents like dimethyl sulfoxide (DMSO) or dimethyl formamide (DMF).[12]

Reactants
Alkyl Chioride/Bromide Products
(R-X, where X=Cl, Br)
Alkyl Fluoride
\ ————————————— w (R-F)
Potassium Fluoride »/’/ Polar Aprotic h )
(KF) ‘.. Solvent(e.g., DMF)
______________ - \b Potassium Salt
(KX)

Potassium Fluoride in the Finkelstein Reaction

Click to download full resolution via product page
Caption: Role of KF in converting alkyl halides to alkyl fluorides.

KF's utility extends to its role as a base and catalyst, accelerating reactions and improving
manufacturing efficiency.[13][14]

o Catalysis: It can act as a catalyst to accelerate the synthesis of complex pharmaceutical
intermediates and APIs, which can reduce reaction times and energy consumption.[14]

 In Situ Reagent Generation: Potassium fluoride dihydrate can be used to generate
tetrabutylammonium fluoride in situ by reacting with tetrabutylammonium hydrogensulfate.
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This mixture is effective in catalyzing the esterification of carboxylic acids.[7]

» Desilylation: In combination with chlorotrimethylsilane, KF is used for the desilylation of O-
tert-butyldimethylsilyl (TBDMS) ethers, a common protecting group in multi-step organic
synthesis.[7]

Potassium Fluoride (KF)
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Caption: The relationship between KF's chemical roles and drug development benefits.

Safety and Handling

Potassium Fluoride Dihydrate is classified as toxic and requires careful handling.

Table 3: GHS Hazard Information
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Identifier Description Citations
Signal Word Danger [11141071
_ GHSO06 (Skull and
Pictogram [4]
Crossbones)

H301: Toxic if swallowedH311:
Hazard Statements Toxic in contact with skinH331:  [1][4][7][9]

Toxic if inhaled

P261: Avoid breathing
dust.P280: Wear protective
gloves/clothing.P301+P310: IF
SWALLOWED: Immediately

Precautionary Statements call a POISON (L1417 7]
CENTER/doctor.P302+P352:
IF ON SKIN: Wash with plenty
of soap and water.P405: Store

locked up.

Handling Recommendations:
e Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[5][17]

e Avoid formation of dust.
e Wash hands thoroughly after handling.[5][17]
» Store in a tightly closed container in a dry, well-ventilated, and secure place.[5]

» Specialized first aid, such as treatment with calcium gluconate paste, is required for skin
contact, as fluoride ions can cause severe burns.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081075#cas-number-for-potassium-fluoride-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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